4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (4E)-4-[[4-[(4-methylphenyl)methoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C24H20N2O3/c1-17-7-9-19(10-8-17)16-29-21-13-11-18(12-14-21)15-22-23(27)25-26(24(22)28)20-5-3-2-4-6-20/h2-15H,16H2,1H3,(H,25,27)/b22-15+
• InChI Key: AJBJXJSYBWZTQL-PXLXIMEGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4

Description

4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione, also known as MBOPB, is a synthetic compound that has gained much attention in scientific research due to its potential applications in various fields. MBOPB is a pyrazolidinedione derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is not fully understood. However, it has been suggested that this compound exerts its biological effects through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that play a role in inflammation. This compound has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs), which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). This compound has also been shown to inhibit the proliferation of various cancer cell lines. In vivo studies have shown that this compound reduces the levels of blood glucose and improves insulin sensitivity in diabetic rats.

Advantages and Limitations for Lab Experiments

4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for use in lab experiments. It is a relatively new compound, and its biological effects are not fully understood. This compound also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione. One direction is to further elucidate the mechanism of action of this compound. This will help to better understand how this compound exerts its biological effects and may lead to the development of new therapeutic applications. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This will help to determine the optimal dosage and administration route for therapeutic use. Additionally, further studies are needed to investigate the potential use of this compound as a fluorescent probe for the detection of metal ions.

Synthesis Methods

The synthesis of 4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been reported through various methods. One of the most commonly used methods involves the reaction of 4-hydroxybenzaldehyde with 4-methylbenzylamine in the presence of acetic acid. The resulting product is then reacted with 1-phenyl-3,5-pyrazolidinedione in the presence of glacial acetic acid to yield this compound. Other methods include the use of different starting materials and reagents.

Scientific Research Applications

4-{4-[(4-Methylbenzyl)oxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of medicine, where it has been shown to possess anti-inflammatory, anti-tumor, and anti-diabetic properties. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.